Cas no 1374664-23-9 (2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide)

2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide is a specialized organic compound featuring a hydrazinecarboxamide moiety linked to a nitrostyryl scaffold with a methylthio substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry for the development of heterocyclic compounds and pharmaceutical intermediates. The presence of both nitro and hydrazine functional groups allows for versatile transformations, including cyclization and condensation reactions. Its methylthio group enhances solubility and may influence electronic properties, aiding in the design of bioactive molecules. The compound is particularly useful in medicinal chemistry research, where it serves as a precursor for potential therapeutic agents, such as antimicrobial or anticancer candidates. Proper handling is advised due to its reactive nature.
2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide structure
1374664-23-9 structure
Product Name:2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide
CAS No:1374664-23-9
MF:C10H12N4O3S
MW:268.292280197144
CID:4934167
Update Time:2025-05-20

2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(METHYLTHIO)-2-NITROSTYRYL)HYDRAZINECARBOXAMIDE
    • 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide
    • Inchi: 1S/C10H12N4O3S/c1-18-8-2-3-9(14(16)17)7(6-8)4-5-12-13-10(11)15/h2-6,12H,1H3,(H3,11,13,15)/b5-4+
    • InChI Key: IPUZEWUPPFWVDO-SNAWJCMRSA-N
    • SMILES: S(C)C1C=CC(=C(/C=C/NNC(N)=O)C=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 332
  • XLogP3: 1.6
  • Topological Polar Surface Area: 138

2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A250001978-5g
2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide
1374664-23-9 97%
5g
569.38 USD 2021-06-15
Crysdot LLC
CD12147648-5g
2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide
1374664-23-9 97%
5g
$547 2024-07-23

Additional information on 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide

Compound CAS No. 1374664-23-9: 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide

The compound with CAS No. 1374664-23-9, known as 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a methylthio group, a nitrostyryl moiety, and a hydrazinecarboxamide functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic reactions. Researchers have reported that the methylthio group plays a crucial role in stabilizing the molecule, while the nitrostyryl moiety contributes to its electronic properties. The hydrazinecarboxamide group, on the other hand, enhances the compound's reactivity and compatibility with various biochemical systems.

One of the most promising applications of 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide lies in its potential as a precursor for advanced materials. Studies conducted at leading research institutions have demonstrated that this compound can serve as a building block for constructing novel polymers and nanomaterials with tailored properties. For instance, its ability to form stable cross-links under specific conditions makes it an ideal candidate for developing high-performance adhesives and coatings.

In the field of pharmacology, this compound has shown remarkable potential as a drug delivery agent. The methylthio group facilitates controlled drug release mechanisms, while the nitrostyryl moiety enhances bioavailability. Preliminary in vitro studies suggest that this compound could be utilized to develop targeted drug delivery systems, offering improved therapeutic outcomes with reduced side effects.

The synthesis of 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide involves a multi-step process that requires meticulous control over reaction conditions. Researchers have optimized the reaction pathway by employing environmentally friendly solvents and catalysts, aligning with current trends toward sustainable chemistry practices. This approach not only enhances yield but also minimizes environmental impact, making it a preferable method for large-scale production.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and interaction potentials, enabling researchers to predict its behavior in various chemical environments accurately.

In conclusion, 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it a valuable asset in diverse applications ranging from materials science to pharmacology. As research continues to uncover new possibilities for this compound, it is poised to make substantial contributions to both academic and industrial sectors.

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